Cas no 1021221-96-4 (1-(4-methoxybenzenecarbothioyl)-4-(3,4,5-trimethoxybenzenecarbothioyl)piperazine)

• Product Name: 1-(4-methoxybenzenecarbothioyl)-4-(3,4,5-trimethoxybenzenecarbothioyl)piperazine
• CAS No: 1021221-96-4
• MF: C₂₂H₂₆N₂O₄S₂
• MW: 446.58284330368
• CID: 5381061
• Update Time: 2025-06-14

1-(4-methoxybenzenecarbothioyl)-4-(3,4,5-trimethoxybenzenecarbothioyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [4-[(4-Methoxyphenyl)thioxomethyl]-1-piperazinyl](3,4,5-trimethoxyphenyl)methanethione
• 1-(4-methoxybenzenecarbothioyl)-4-(3,4,5-trimethoxybenzenecarbothioyl)piperazine

• Inchi： 1S/C22H26N2O4S2/c1-25-17-7-5-15(6-8-17)21(29)23-9-11-24(12-10-23)22(30)16-13-18(26-2)20(28-4)19(14-16)27-3/h5-8,13-14H,9-12H2,1-4H3
• InChI Key： DTJSEENBDQMTSO-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2=CC=C(OC)C=C2)=S)CC1)(C1=CC(OC)=C(OC)C(OC)=C1)=S

Experimental Properties

• Density: 1.260±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.9±60.0 °C(Predicted)
• pka: 0.33±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-methoxybenzenecarbothioyl)-4-(3,4,5-trimethoxybenzenecarbothioyl)piperazine

Comprehensive Overview of 1-(4-Methoxybenzenecarbothioyl)-4-(3,4,5-Trimethoxybenzenecarbothioyl)Piperazine (CAS No. 1021221-96-4)

The compound 1-(4-methoxybenzenecarbothioyl)-4-(3,4,5-trimethoxybenzenecarbothioyl)piperazine (CAS No. 1021221-96-4) is a specialized piperazine derivative with a unique carbothioyl functional group. Its molecular structure features dual aromatic rings modified with methoxy substituents, making it a subject of interest in pharmaceutical and materials science research. The presence of thioamide moieties enhances its potential for applications in drug design, particularly in targeting enzyme inhibition or protein-protein interactions.

In recent years, researchers have focused on sulfur-containing compounds due to their bioactivity and versatility. The 1-(4-methoxybenzenecarbothioyl)-4-(3,4,5-trimethoxybenzenecarbothioyl)piperazine stands out for its balanced lipophilicity and electronic properties, which are critical for optimizing drug delivery systems. Its CAS No. 1021221-96-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

The compound's piperazine core is a common scaffold in bioactive molecules, known for improving solubility and pharmacokinetics. Coupled with methoxybenzenecarbothioyl groups, it exhibits potential as a multitarget ligand, a trending topic in drug discovery. Current studies explore its role in modulating cell signaling pathways, aligning with the growing demand for precision medicine solutions.

From a synthetic perspective, CAS No. 1021221-96-4 is often discussed in the context of green chemistry and catalysis. Researchers are investigating eco-friendly routes to synthesize such thioamide derivatives, addressing the industry's shift toward sustainable practices. This aligns with popular searches like "sustainable synthesis of sulfur compounds" or "piperazine-based drug design," highlighting its interdisciplinary appeal.

Analytical characterization of 1-(4-methoxybenzenecarbothioyl)-4-(3,4,5-trimethoxybenzenecarbothioyl)piperazine involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are essential for reproducibility in research. The trimethoxybenzenecarbothioyl segment, in particular, has drawn attention for its potential to enhance molecular recognition in host-guest systems.

In material science, the compound's aromatic-thioamide hybrid structure offers opportunities for developing functional polymers or coordination complexes. Its ability to act as a ligand in metal-organic frameworks (MOFs) is a hot topic, resonating with searches for "MOF design with sulfur ligands." Such applications underscore its versatility beyond traditional pharmaceutical uses.

Safety and handling of CAS No. 1021221-96-4 adhere to standard laboratory protocols. While not classified as hazardous, its thioamide groups warrant careful storage to prevent degradation. This practical aspect is often queried in forums, emphasizing the need for clear technical documentation.

In summary, 1-(4-methoxybenzenecarbothioyl)-4-(3,4,5-trimethoxybenzenecarbothioyl)piperazine represents a compelling case study in structure-activity relationships. Its dual carbothioyl functionality and methoxy patterning make it a valuable tool for innovators in chemistry and life sciences, bridging gaps between academic research and industrial applications.